Cas no 98517-85-2 (Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis-)
![Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis- structure](https://www.kuujia.com/scimg/cas/98517-85-2x500.png)
98517-85-2 structure
Product name:Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis-
Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis-
- (2,6-dimethyl-8-phenylmethoxyoctoxy)methylbenzene
- DTXSID40913226
- 98517-85-2
- 1,1'-[(2,6-Dimethyloctane-1,8-diyl)bis(oxymethylene)]dibenzene
-
- Inchi: InChI=1S/C24H34O2/c1-21(16-17-25-19-23-12-5-3-6-13-23)10-9-11-22(2)18-26-20-24-14-7-4-8-15-24/h3-8,12-15,21-22H,9-11,16-20H2,1-2H3
- InChI Key: XBEKSUUELWZYBE-UHFFFAOYSA-N
- SMILES: CC(CCCC(C)COCC1=CC=CC=C1)CCOCC2=CC=CC=C2
Computed Properties
- Exact Mass: 354.256
- Monoisotopic Mass: 354.256
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 0.98
- Boiling Point: 449.5°C at 760 mmHg
- Flash Point: 145.6°C
- Refractive Index: 1.52
Benzene,1,1'-[(2,6-dimethyl-1,8-octanediyl)bis(oxymethylene)]bis- Related Literature
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Dan Sun,Xinyuan Wan,Wenzong Liu,Xue Xia,Fangliang Huang,Aijie Wang,Jessica A. Smith,Yan Dang,Dawn E. Holmes RSC Adv., 2019,9, 25890-25899
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Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
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